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Compound of Interest

Compound Name: 2-Bromo-5-iodotoluene

Cat. No.: B1273150

Essential Safety and Handling Guide for 2-
Bromo-5-iodotoluene

For researchers, scientists, and drug development professionals, the safe handling of chemical
reagents is paramount. This guide provides essential, immediate safety and logistical
information for the proper handling and disposal of 2-Bromo-5-iodotoluene, ensuring
laboratory safety and experimental integrity.

Chemical Profile and Hazards:

2-Bromo-5-iodotoluene is a halogenated aromatic compound that requires careful handling
due to its potential health hazards. Understanding its properties is the first step toward safe
laboratory practices.
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Property Value

Molecular Formula C7HeBrl

Molecular Weight 296.93 g/mol

Appearance Not specified, handle with caution
Hazards Causes skin irritation.[1]

Causes serious eye irritation.[1]

May cause respiratory irritation.[1]

Personal Protective Equipment (PPE):

A comprehensive PPE plan is non-negotiable when handling 2-Bromo-5-iodotoluene. The
following table summarizes the recommended PPE to mitigate exposure risks.

Body Part Recommended PPE Standard

Tightly fitting safety goggles
ghtly g ¥ 9099 EN 166 (EU) or NIOSH (US)

Eyes/Face with side-shields or a face
) approved.[1][2]
shield.[1][2]
Chemical-resistant gloves Gloves must satisfy EU
Skin (e.g., Nitrile rubber), lab coat, Directive 89/686/EEC and the

and long-sleeved clothing.[1] standard EN 374.[2]

Use in a well-ventilated area or

a chemical fume hood. If For large-scale use or
ventilation is inadequate, use a  emergencies, a European
NIOSH/MSHA or European Standard EN 136 approved
Standard EN 149:2001 respirator is recommended.[1]

Respiratory

approved respirator.[1]

Operational Plan: Step-by-Step Handling
Procedures
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Adherence to standardized protocols is essential for minimizing risks. The following
experimental workflow outlines the safe handling of 2-Bromo-5-iodotoluene from preparation
to immediate cleanup.

Preparation:

Consult Safety Data Sheet (SDS): Before handling, thoroughly read and understand the SDS
for 2-Bromo-5-iodotoluene.

Work Area Preparation: Ensure a chemical fume hood is operational. The work area should
be clean and free of clutter.

Assemble Materials: Place all necessary equipment (e.g., glassware, spatulas, weighing
paper, solvents) and reagents inside the fume hood.

Don PPE: Put on all required personal protective equipment as detailed in the table above.
Weighing and Transfer:
Tare the Balance: Place a clean, dry weighing vessel on the analytical balance and tare it.

Aliquot the Chemical: Carefully dispense the desired amount of 2-Bromo-5-iodotoluene into
the tared vessel using a clean spatula. Avoid creating dust.

Record the Weight: Accurately record the mass of the chemical.

Transfer: Gently add the weighed compound to the reaction vessel or solvent within the fume
hood.

Immediate Cleanup: Clean the spatula and any contaminated surfaces with an appropriate
solvent (e.g., acetone), collecting the rinsate as hazardous waste.

Solution Preparation:

e Add Solvent: In the fume hood, add the desired solvent to the vessel containing the 2-
Bromo-5-iodotoluene.
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e Dissolution: Stir the mixture until the compound is fully dissolved. Gentle heating may be
applied if necessary and safe for the chosen solvent.

» Labeling: Clearly label the container with the chemical name, concentration, solvent, date,
and your initials.

Disposal Plan: Managing 2-Bromo-5-iodotoluene
Waste

Proper waste management is crucial to protect personnel and the environment. Halogenated
organic waste must be segregated from non-halogenated waste.

Waste Segregation and Collection:

» Designated Waste Container: Use a clearly labeled, dedicated waste container for
halogenated organic waste.

» Liquid Waste: Collect all solutions containing 2-Bromo-5-iodotoluene and any solvent
rinses in this container.

e Solid Waste: Dispose of contaminated solid materials (e.g., weighing paper, gloves, pipette
tips) in a separate, clearly labeled solid hazardous waste container.

Container Management and Disposal:
e Secure Closure: Keep waste containers tightly closed when not in use.

o Storage: Store waste containers in a designated, well-ventilated secondary containment area
away from incompatible materials.

o Disposal Request: When the container is full, follow your institution's procedures for
hazardous waste pickup and disposal. Do not pour chemical waste down the drain.[2]

o Empty Containers: Original chemical containers should be triple-rinsed with a suitable
solvent, with the rinsate collected as hazardous waste. The rinsed container can then be
disposed of according to institutional guidelines.[2]
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Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Emergency Situation Immediate Action

Immediately remove contaminated clothing.
) Wash the affected area with soap and plenty of
Skin Contact ] ]
water for at least 15 minutes. Seek medical

attention if irritation persists.[1]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting the upper and lower
Eye Contact eyelids occasionally. Remove contact lenses if

present and easy to do so. Seek immediate

medical attention.[1]

Move the person to fresh air. If breathing is
) difficult, provide oxygen. If the person is not
Inhalation _ _ o o
breathing, give artificial respiration. Seek

immediate medical attention.[1]

Do NOT induce vomiting. Rinse mouth with
) water. Never give anything by mouth to an
Ingestion . ) ] ]
unconscious person. Seek immediate medical

attention.

Evacuate the immediate area. If the spill is large
or you are unsure how to handle it, contact your
institution's environmental health and safety
Spill department. For small spills, wear appropriate
PPE, cover the spill with an inert absorbent
material, and collect it in a sealed container for

disposal as hazardous waste.[1]

Workflow for Safe Handling of 2-Bromo-5-iodotoluene
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Caption: Workflow for handling 2-Bromo-5-iodotoluene.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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